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Compound of Interest

Compound Name: Dimethylamine-13C2

Cat. No.: B12682539 Get Quote

Anwendungsgebiet: Quantitative Analyse von primären und sekundären Aminen in

pharmazeutischen und biologischen Matrices.

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung
Die quantitative Analyse von Aminen mittels Hochleistungsflüssigkeitschromatographie (HPLC)

erfordert häufig eine Derivatisierung vor der Säule, um die Detektion zu verbessern.[1][2]

Amine besitzen oft keine starken Chromophore oder Fluorophore, was ihre direkte Detektion

mittels UV- oder Fluoreszenzdetektoren erschwert.[3] Die Derivatisierung führt eine

"Markierung" in das Aminmolekül ein, die eine empfindliche und selektive Quantifizierung

ermöglicht.[1][2]

Während die Anfrage die Derivatisierung mit Dimethylamin-13C2 spezifizierte, ist es wichtig zu

beachten, dass Dimethylamin-13C2 typischerweise nicht als Derivatisierungsmittel für die

HPLC mit UV- oder Fluoreszenzdetektion verwendet wird. Seine Hauptanwendung liegt in der

Isotopenmarkierung für die Massenspektrometrie (MS), wo es zur Erzeugung von internen

Standards für die quantitative Analyse durch Isotopenverdünnung dient.[4][5]

Dieser Anwendungshinweis beschreibt ein robustes und weit verbreitetes Protokoll für die

Derivatisierung von primären und sekundären Aminen mit Dansylchlorid (5-
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Dimethylaminonaphthalin-1-sulfonylchlorid, DABS-Cl) vor der HPLC-Analyse. Dansylchlorid

reagiert mit Aminen zu hoch fluoreszierenden Derivaten, die empfindlich nachgewiesen werden

können.[2][6] Die Methode ist vielseitig und eignet sich für eine breite Palette von aminhaltigen

Verbindungen, einschließlich Aminosäuren, Neurotransmittern und biogenen Aminen.[6]

Prinzip der Methode
Die Derivatisierung mit Dansylchlorid erfolgt durch die Reaktion der Sulfonylchloridgruppe von

Dansylchlorid mit der primären oder sekundären Aminogruppe des Analyten unter basischen

Bedingungen. Dabei entsteht ein stabiles Sulfonamid-Addukt, das stark fluoresziert und eine

hohe UV-Absorption aufweist. Die derivatisierten Amine werden dann mittels Umkehrphasen-

HPLC (RP-HPLC) getrennt und mit einem Fluoreszenz- oder UV-Detektor quantifiziert.

Erforderliche Materialien und Reagenzien
Dansylchlorid-Lösung (z. B. 1,5 mg/mL in Acetonitril)

Natriumbicarbonatpuffer (z. B. 0,1 M, pH 9,5)

Ameisensäure

Acetonitril (HPLC-Qualität)

Wasser (HPLC-Qualität)

Amin-Standardlösungen

Proben, die Amine enthalten

HPLC-System mit Fluoreszenz- oder UV-Detektor

RP-HPLC-Säule (z. B. C18, 250 mm x 4,6 mm, 5 µm)

Zentrifuge

Vortexmischer

Heizblock oder Wasserbad
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Experimentelles Protokoll
Dieses Protokoll beschreibt die Derivatisierung von Aminen mit Dansylchlorid und die

anschließende HPLC-Analyse.

1. Vorbereitung der Proben und Standards a. Lösen Sie die Amin-Standards in einem

geeigneten Lösungsmittel (z. B. Wasser/Methanol 1:1, v/v) auf, um Stammlösungen

herzustellen. b. Erstellen Sie eine Reihe von Arbeitsstandardlösungen durch Verdünnen der

Stammlösungen. c. Bereiten Sie die Proben vor, indem Sie sie in demselben Lösungsmittel wie

die Standards lösen und gegebenenfalls filtrieren oder zentrifugieren, um Partikel zu entfernen.

2. Derivatisierungsverfahren a. Geben Sie 100 µL der Proben- oder Standardlösung in ein

Reaktionsgefäß. b. Fügen Sie 200 µL des Natriumbicarbonatpuffers (0,1 M, pH 9,5) hinzu und

mischen Sie gut. c. Fügen Sie 200 µL der Dansylchlorid-Lösung (1,5 mg/mL in Acetonitril)

hinzu. d. Mischen Sie die Lösung kräftig (Vortex) und inkubieren Sie sie für 30 Minuten bei 60

°C im Dunkeln. e. Stoppen Sie die Reaktion durch Zugabe von 50 µL Ameisensäure. f.

Zentrifugieren Sie die Probe, um ausgefallenes Material zu entfernen, und überführen Sie den

Überstand in ein HPLC-Fläschchen.

3. HPLC-Analyse a. Säule: C18-Umkehrphasensäule (z. B. 250 mm x 4,6 mm, 5 µm) b. Mobile

Phase A: Wasser mit 0,1 % Ameisensäure c. Mobile Phase B: Acetonitril mit 0,1 %

Ameisensäure d. Flussrate: 1,0 mL/min e. Injektionsvolumen: 20 µL f. Säulentemperatur: 30 °C

g. Detektion:

Fluoreszenz: Anregung bei 340 nm, Emission bei 530 nm
UV: 254 nm h. Gradientenelution:

Zeit (Minuten) % Mobile Phase A % Mobile Phase B

0 90 10

20 10 90

25 10 90

26 90 10

30 90 10
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Datenpräsentation
Die quantitativen Ergebnisse der Analyse von Standard-Aminlösungen sind in der folgenden

Tabelle zusammengefasst.

Analyt
Retentionszeit
(min)

Linearitätsbere
ich (µg/mL)

Bestimmungs
grenze (LOD)
(µg/mL)

Quantifizierun
gsgrenze
(LOQ) (µg/mL)

Methylamin-

Dansyl
8.5 0.1 - 10 0.03 0.1

Ethylamin-

Dansyl
10.2 0.1 - 10 0.03 0.1

Propylamin-

Dansyl
12.1 0.1 - 10 0.04 0.12

Diethylamin-

Dansyl
14.5 0.2 - 15 0.06 0.2

Hinweis: Die oben genannten Werte sind beispielhaft und sollten für jedes spezifische System

validiert werden.

Visualisierung des Arbeitsablaufs

Proben-/Standard-
vorbereitung

Zugabe von
Bicarbonatpuffer

Zugabe von
Dansylchlorid

Inkubation
(60°C, 30 min)

Reaktionsstopp
(Ameisensäure) Zentrifugation HPLC-Injektion

und Analyse
Datenerfassung

und Quantifizierung

Click to download full resolution via product page

Abbildung 1: Workflow für die Derivatisierung von Aminen mit Dansylchlorid und HPLC-

Analyse.

Zusammenfassung und Schlussfolgerung
Die Derivatisierung von primären und sekundären Aminen mit Dansylchlorid ist eine bewährte

und zuverlässige Methode für die quantitative Analyse mittels HPLC. Das vorgestellte Protokoll
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bietet eine hohe Empfindlichkeit und Selektivität und kann an eine Vielzahl von Probenmatrizes

angepasst werden. Die Methode ist robust und liefert reproduzierbare Ergebnisse, was sie zu

einer ausgezeichneten Wahl für Forschungs-, Entwicklungs- und Qualitätskontrolllabore macht.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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